1,3-Bis(N-carbazolyl)benzene

• CAS: 550378-78-4
• Molecular Formula: C30H20N2
• Molecular Weight: 408.5 g/mol
• SMILES: C1=CC=C2C(=C1)C3=CC=CC=C3N2C4=CC(=CC=C4)N5C6=CC=CC=C6C7=CC=CC=C75
• InChI: InChI=1S/C30H20N2/c1-5-16-27-23(12-1)24-13-2-6-17-28(24)31(27)21-10-9-11-22(20-21)32-29-18-7-3-14-25(29)26-15-4-8-19-30(26)32/h1-20H
• InChIKey: MZYDBGLUVPLRKR-UHFFFAOYSA-N

Choose mCP (1,3-Bis(N-carbazolyl)benzene) to maximize blue PHOLED and TADF device efficiency. With a wide bandgap, deep HOMO, and 2.91 eV triplet energy, mCP prevents back energy transfer from high-energy emitters—boosting internal quantum efficiency where lower-ET hosts like CBP fail. Its balanced hole mobility and high LUMO also enable barrier-free charge injection in exciplex systems (e.g., mCP:PO-T2T), delivering a 44% relative EQE increase vs. CBP-based devices. For high-purity (≥98%) R&D and scale-up supply, secure your batch today.

1,3-Bis(N-carbazolyl)benzene (mCP, CAS 550378-78-4) for OLEDs: Technical and Procurement Overview

1,3-Bis(N-carbazolyl)benzene, commonly known as mCP (CAS 550378-78-4), is a small-molecule organic semiconductor belonging to the carbazole derivative class, with the molecular formula C30H20N2 and a molecular weight of 408.49 g/mol . It is widely utilized as a host material in organic light-emitting diodes (OLEDs), particularly for blue phosphorescent and thermally activated delayed fluorescence (TADF) emitters, owing to its wide bandgap and deep HOMO level . Its key photophysical properties include a melting point of 173-178 °C, absorption maxima (λmax) at 292 and 338 nm in THF, and fluorescence emission (λem) at 345 and 360 nm .

Why 1,3-Bis(N-carbazolyl)benzene (mCP) is Not Interchangeable with Other Carbazole-Based OLED Hosts

Substituting mCP with other common carbazole-based host materials such as CBP or TCTA without careful device re-engineering is not advisable due to significant differences in their electronic and morphological properties. These variations directly impact critical OLED performance parameters, including charge balance, exciton confinement, and device stability [1]. Key differentiating factors, such as triplet energy (ET), HOMO/LUMO energy levels, hole mobility, and glass transition temperature (Tg), dictate the efficiency and operational lifetime of the final device [2]. The following quantitative evidence demonstrates that while mCP excels in specific roles like blue phosphorescence due to its high ET, its distinct physical and electronic profile necessitates a precise, data-driven selection process to avoid suboptimal device performance.

• [1] Gioti, M., Tselekidou, D., Panagiotidis, L., Papadopoulos, K., Kyriazopoulos, V. A Comparative Study of Ir(dmpq)2(acac) Doped CBP, mCP, TAPC and TCTA for Phosphorescent OLEDs. Photonics 2022, 9(11), 800. https://doi.org/10.3390/photonics9110800. View Source
• [2] Kawamura, Y., Goushi, K., Brooks, J., Brown, J. J., Sasabe, H., Adachi, C. 100% phosphorescence quantum efficiency of Ir(III) complexes in organic semiconductor films. Appl. Phys. Lett. 2005, 86, 071104. https://doi.org/10.1063/1.1862777. View Source

Quantitative Differentiation Guide for 1,3-Bis(N-carbazolyl)benzene (mCP) vs. Key OLED Host Analogs

mCP's Superior Triplet Energy for Blue Phosphorescent Emitter Compatibility

mCP exhibits a significantly higher triplet energy (ET) of 2.91 eV compared to the widely used analog 4,4′-Bis(N-carbazolyl)-1,1′-biphenyl (CBP), which has an ET of 2.56 eV . This 0.35 eV difference is critical for hosting high-energy blue phosphorescent emitters like FIrpic, whose triplet energy is approximately 2.62 eV [1]. Using a host with a lower ET than the dopant, such as CBP with FIrpic, results in detrimental back energy transfer from the dopant to the host, quenching emission and drastically reducing device efficiency [1].

Evidence Dimension	Triplet Energy (ET)
Target Compound Data	2.91 eV
Comparator Or Baseline	CBP: 2.56 eV
Quantified Difference	+0.35 eV
Conditions	Measured from the highest energy peak of the phosphorescence spectrum at low temperature

Why This Matters

The higher ET of mCP is mandatory for efficient blue PHOLEDs, making it the necessary choice over CBP for this application to prevent exciton quenching and efficiency loss.

• [1] Holmes, R. J., Forrest, S. R., Tung, Y. J., Kwong, R. C., Brown, J. J., Garon, S., Thompson, M. E. Blue organic electrophosphorescence using exothermic host–guest energy transfer. Appl. Phys. Lett. 2003, 82, 2422–2424. https://doi.org/10.1063/1.1568146. View Source

Comparative Hole Mobility and Energetic Disorder of mCP vs. CBP and NPB

Computational and experimental analysis reveals that mCP has a distinct hole transport profile. Its simulated hole mobility (6.78 × 10⁻⁴ cm²/V·s) is lower than that of CBP (1.13 × 10⁻³ cm²/V·s) but significantly higher than that of NPB (1.69 × 10⁻⁴ cm²/V·s) and TCTA (6.10 × 10⁻⁴ cm²/V·s) in atomistic simulations [1]. Furthermore, mCP exhibits a lower energetic disorder (σ = 299 ± 16.3 meV) for hole transport compared to CBP (σ = 327 ± 5.4 meV), indicating a more uniform energy landscape for charge carriers, which can influence charge percolation and device efficiency [2].

Evidence Dimension	Hole Mobility (μ) and Energetic Disorder (σ)
Target Compound Data	μ (atomistic) = 6.78 × 10⁻⁴ cm²/V·s; σ = 299 ± 16.3 meV
Comparator Or Baseline	CBP: μ = 1.13 × 10⁻³ cm²/V·s, σ = 327 ± 5.4 meV; NPB: μ = 1.69 × 10⁻⁴ cm²/V·s; TCTA: μ = 6.10 × 10⁻⁴ cm²/V·s
Quantified Difference	mCP mobility is ~40% lower than CBP but ~4x higher than NPB; disorder is ~8.6% lower than CBP
Conditions	Atomistic morphology simulations and lattice models for hole transport

Why This Matters

The specific hole mobility of mCP, which is intermediate between CBP and TCTA, influences the charge balance in OLEDs. This data allows device physicists to select mCP when lower mobility than CBP is required to optimize recombination zone location.

• [1] Strobel, P., Kordt, P., Rodin, V., et al. Density of States of OLED Host Materials from Thermally Stimulated Luminescence. Adv. Funct. Mater. 2021, 31, 2103621. https://doi.org/10.1002/adfm.202103621. (Data compiled in PMC table PMC11866738) View Source
• [2] Strobel, P., Kordt, P., Rodin, V., et al. Density of States of OLED Host Materials from Thermally Stimulated Luminescence. Adv. Funct. Mater. 2021, 31, 2103621. https://doi.org/10.1002/adfm.202103621. (Data compiled in PMC table PMC11866738) View Source

mCP Enables Superior EQE in Exciplex Host Systems vs. Traditional CBP Hosts

When mCP is used as a component in an exciplex host system (mCP:PO-T2T), it facilitates a maximum external quantum efficiency (EQE) of 21% in red OLEDs. This performance represents a 44% relative increase over devices using a traditional CBP single host [1]. This improvement is attributed to the exciplex system's barrier-free charge injection, balanced charge transport, and efficient triplet exciton harvesting, which are facilitated by the electronic structure of mCP.

Evidence Dimension	Maximum External Quantum Efficiency (EQE) in Red OLEDs
Target Compound Data	21% (in exciplex host mCP:PO-T2T)
Comparator Or Baseline	CBP single host
Quantified Difference	44% relative increase
Conditions	Red OLED devices using exciplex mCP:PO-T2T host vs. traditional CBP host

Why This Matters

For procurement targeting high-efficiency red or white OLEDs, mCP is a strategic component in advanced exciplex host architectures, offering a quantifiable performance gain over conventional CBP-based devices.

• [1] Kim, B. S., Lee, J. Y. High Efficiency Red and White Organic Light Emitting Diodes based on Exciplex Host. Adv. Optical Mater. 2022. https://doi.org/10.1002/adom.202200764. (Abstract available via DOAJ) View Source

Impact of Lower Glass Transition Temperature on Film Morphology and Device Stability

mCP has a relatively low glass transition temperature (Tg) of approximately 64 °C, which is significantly lower than that of its analog mCBP (Tg = 92 °C) [1]. This lower Tg can lead to morphological instability in the amorphous thin film during device operation, potentially causing crystallization and reduced operational lifetime. This characteristic is a key consideration when selecting mCP over more thermally stable alternatives like mCBP, especially for applications requiring long-term stability under elevated temperatures.

Evidence Dimension	Glass Transition Temperature (Tg)
Target Compound Data	64 °C
Comparator Or Baseline	mCBP: 92 °C
Quantified Difference	-28 °C (lower)
Conditions	Measured by differential scanning calorimetry (DSC) for small-molecule hosts

Why This Matters

While mCP offers high triplet energy, its lower Tg is a critical limitation for high-temperature or long-lifetime applications, directly informing the choice between mCP and more thermally robust analogs like mCBP.

• [1] Lee, J., Chen, H. F., Batagoda, T., et al. A convenient method to estimate the glass transition temperature of small organic semiconductor materials. Chem. Commun. 2022, 58, 4711-4714. https://doi.org/10.1039/D2CC01467J. View Source

Strategic Application Scenarios for 1,3-Bis(N-carbazolyl)benzene (mCP) in OLED Manufacturing and R&D

Blue Phosphorescent OLEDs (PHOLEDs) Requiring High Triplet Energy Host

Procure mCP for the emission layer (EML) of blue PHOLEDs utilizing high-energy triplet emitters like FIrpic (ET ≈ 2.62 eV). mCP's triplet energy of 2.91 eV prevents back energy transfer from the dopant, a known issue with lower-ET hosts like CBP (ET = 2.56 eV), thereby maximizing device internal quantum efficiency [1].

High-Efficiency Exciplex Host Systems for Red and White OLEDs

Utilize mCP in a binary exciplex system (e.g., mCP:PO-T2T) as a co-host material. This architecture leverages mCP's electronic properties to achieve barrier-free charge injection and balanced transport, resulting in a 44% relative increase in EQE compared to traditional CBP single-host devices for red OLEDs, as demonstrated by an EQE of 21% [2].

Charge Transport Layer Engineering in Organic Photodetectors (OPDs) and QD-LEDs

Deploy mCP as a hole-transport layer (HTL) or electron-blocking layer (EBL) where its intermediate hole mobility (e.g., 6.78 × 10⁻⁴ cm²/V·s in simulations) and high LUMO level are advantageous. For instance, in QD-LEDs, mCP's higher LUMO (2.4 eV) compared to CBP (LUMO ≈ 2.9 eV) can effectively block electron leakage, improving device performance [3].

Research on TADF Emitters with Short Delayed Lifetimes

Use mCP as a wide-bandgap host matrix for characterizing and optimizing TADF emitters. Its high triplet energy and deep HOMO level minimize host-guest interactions, allowing for accurate measurement of intrinsic emitter properties, such as the 6.9 μs delayed lifetime observed for PXZ-α-DK when doped at 1.5 wt% in an mCP host [4].

• [1] Holmes, R. J., Forrest, S. R., Tung, Y. J., Kwong, R. C., Brown, J. J., Garon, S., Thompson, M. E. Blue organic electrophosphorescence using exothermic host–guest energy transfer. Appl. Phys. Lett. 2003, 82, 2422–2424. https://doi.org/10.1063/1.1568146. View Source
• [2] Kim, B. S., Lee, J. Y. High Efficiency Red and White Organic Light Emitting Diodes based on Exciplex Host. Adv. Optical Mater. 2022. https://doi.org/10.1002/adom.202200764. (Abstract available via DOAJ) View Source
• [3] Strobel, P., Kordt, P., Rodin, V., et al. Density of States of OLED Host Materials from Thermally Stimulated Luminescence. Adv. Funct. Mater. 2021, 31, 2103621. https://doi.org/10.1002/adfm.202103621. View Source
• [4] Al-Attar, H. A., Monkman, A. P. Highly twisted α-diketone-based thermally activated delayed fluorescence emitters and their use in organic light-emitting diodes. Can. J. Chem. 2021, 100, 224–233. https://doi.org/10.1139/cjc-2021-0121. View Source